Cas no 1230021-34-7 (Diethyl Rivastigmine)

Diethyl Rivastigmine is a synthetic derivative of rivastigmine, a carbamate-based cholinesterase inhibitor. It is designed to enhance acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) inhibition, improving cognitive function in neurodegenerative conditions such as Alzheimer's disease. The diethyl modification may offer improved lipophilicity, potentially enhancing blood-brain barrier penetration and bioavailability compared to the parent compound. This derivative retains the reversible carbamate binding mechanism, ensuring prolonged enzyme inhibition with reduced dosing frequency. Its structural optimization aims to minimize peripheral side effects while maintaining central nervous system efficacy. Diethyl Rivastigmine is of interest for preclinical research in developing next-generation therapeutics for dementia and related disorders.
Diethyl Rivastigmine structure
Diethyl Rivastigmine structure
Product Name:Diethyl Rivastigmine
CAS No:1230021-34-7
MF:C15H24N2O2
MW:264.363264083862
CID:1062786
Update Time:2025-06-13

Diethyl Rivastigmine Chemical and Physical Properties

Names and Identifiers

    • Diethyl Rivastigmine
    • [3-[(1S)-1-(dimethylamino)ethyl]phenyl] N,N-diethylcarbamate
    • N,N-diethyl-3-[1-dimethylaminoethyl]phenylcarboxamide
    • N,N-Diethylcarbamic Acid 3-[(1S)-1-(Dimethylamino)ethyl]phenyl Ester
    • Inchi: 1S/C15H24N2O2/c1-6-17(7-2)15(18)19-14-10-8-9-13(11-14)12(3)16(4)5/h8-12H,6-7H2,1-5H3/t12-/m0/s1
    • InChI Key: GRLIVEWNSBETGE-LBPRGKRZSA-N
    • SMILES: O(C(N(CC)CC)=O)C1=CC=CC(=C1)[C@H](C)N(C)C

Computed Properties

  • Exact Mass: 264.18400

Experimental Properties

  • PSA: 32.78000
  • LogP: 3.14980

Diethyl Rivastigmine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D444950-10mg
Diethyl Rivastigmine
1230021-34-7
10mg
$ 230.00 2023-09-07
TRC
D444950-100mg
Diethyl Rivastigmine
1230021-34-7
100mg
$ 1748.00 2023-09-07
A2B Chem LLC
AE37896-20mg
Diethyl RivastigMine
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$612.00 2024-04-20

Additional information on Diethyl Rivastigmine

Recent Advances in Diethyl Rivastigmine (1230021-34-7) Research: A Comprehensive Review

Diethyl Rivastigmine, a derivative of the well-known acetylcholinesterase inhibitor Rivastigmine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. With the chemical identifier 1230021-34-7, this compound is being explored for its potential therapeutic applications, particularly in neurodegenerative disorders such as Alzheimer's disease. This research briefing aims to synthesize the latest findings on Diethyl Rivastigmine, focusing on its pharmacological properties, mechanism of action, and recent advancements in its clinical and preclinical development.

Recent studies have highlighted the enhanced pharmacokinetic profile of Diethyl Rivastigmine compared to its parent compound. Researchers have reported improved bioavailability and blood-brain barrier penetration, which are critical factors for its efficacy in treating central nervous system disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Diethyl Rivastigmine exhibits a 40% higher brain concentration in rodent models compared to Rivastigmine, suggesting its potential for lower dosing regimens and reduced side effects.

In terms of mechanism of action, Diethyl Rivastigmine functions as a dual inhibitor of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), similar to Rivastigmine. However, recent in vitro studies have shown that the diethyl modification confers greater selectivity for BuChE, which may offer advantages in disease modification. This finding was corroborated by a 2024 study in ACS Chemical Neuroscience, which utilized crystallography to reveal the structural basis for this enhanced selectivity. The study's molecular dynamics simulations provided insights into the compound's binding interactions, opening new avenues for structure-based drug design.

Clinical development of Diethyl Rivastigmine has progressed cautiously but steadily. Phase I trials completed in late 2023 demonstrated favorable safety profiles, with no significant adverse effects reported at therapeutic doses. Current Phase II trials are investigating its efficacy in mild cognitive impairment, with preliminary data expected in Q3 2024. Industry analysts project that if these trials prove successful, Diethyl Rivastigmine could enter the market as a next-generation treatment for Alzheimer's disease by 2027, potentially capturing a significant share of the $5 billion cholinesterase inhibitor market.

From a chemical synthesis perspective, recent advancements have focused on optimizing the production process for Diethyl Rivastigmine (1230021-34-7). A 2024 patent application by a major pharmaceutical company disclosed a novel catalytic process that improves yield by 35% while reducing environmental impact. This green chemistry approach aligns with the industry's growing emphasis on sustainable manufacturing practices and could significantly lower production costs if implemented at scale.

Looking forward, researchers are exploring combination therapies involving Diethyl Rivastigmine and other neuroprotective agents. Early preclinical data suggest synergistic effects when co-administered with NMDA receptor modulators, potentially addressing multiple pathological pathways in neurodegenerative diseases. Additionally, nanoparticle formulations of Diethyl Rivastigmine are under investigation to further enhance its delivery to target tissues while minimizing peripheral exposure.

In conclusion, Diethyl Rivastigmine (1230021-34-7) represents a promising advancement in the treatment of neurodegenerative disorders. Its improved pharmacokinetic profile, enhanced enzyme selectivity, and favorable early clinical data position it as a strong candidate for further development. As research continues to elucidate its full therapeutic potential, this compound may offer new hope for patients with limited treatment options, while also serving as a valuable tool for understanding cholinesterase biology and drug-target interactions.

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